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Compound of Interest

Compound Name: Zelicapavir

Cat. No.: B15566439

Subject: Personal Protective Equipment, Handling, and Disposal Procedures for Zelicapavir

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Zelicapavir. Adherence to these guidelines is
critical to ensure personal safety and minimize environmental contamination.

Zelicapavir is an orally active, direct-acting antiviral agent that targets the N-protein of the
Respiratory Syncytial Virus (RSV), inhibiting its replication.[1][2] While clinical studies have
shown it to have a favorable safety profile in patients, proper handling in a laboratory setting is
paramount to prevent occupational exposure.[1][3][4][5][6][7]

Personal Protective Equipment (PPE) Requirements

The primary defense against exposure to Zelicapavir during handling is the consistent and
correct use of appropriate Personal Protective Equipment (PPE). All personnel must receive
training on the proper donning and doffing of the equipment listed below.
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PPE Item Specification Purpose
Prevents skin contact and
Double-gloving with absorption. The outer glove
Gloves chemotherapy-rated nitrile should be removed in the
gloves. designated containment area.
[8]
Disposable, solid-front, back- Protects the body from
Gown closing gown made of a splashes and aerosol

coated, low-permeability fabric.

contamination.[8]

Respiratory Protection

A NIOSH-approved N95
respirator is the minimum
requirement. For procedures
with a high risk of
aerosolization, a Powered Air-
Purifying Respirator (PAPR) is

required.

Prevents inhalation of
aerosolized particles of the

antiviral agent.[8]

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects the eyes from

splashes and aerosols.[8]

Shoe Covers

Disposable, slip-resistant shoe

covers.

Prevents the tracking of
contaminants outside of the

laboratory.[8]

Operational Plan: Handling Zelicapavir

All procedures involving Zelicapavir must be performed within a certified Class Il Biosafety

Cabinet (BSC) to ensure personnel, product, and environmental protection.

Experimental Workflow for Handling Zelicapavir
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Caption: Experimental workflow for handling Zelicapavir.
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Step-by-Step Handling Protocol

o Preparation: Before entering the containment area, don all required PPE as specified in the
table above.

» Biosafety Cabinet (BSC) Preparation: Prepare the work surface of the Class Il BSC by
decontaminating it with an appropriate disinfectant.

¢ Handling the Compound:
o Conduct all manipulations of Zelicapavir powder and solutions within the BSC.

o Use appropriate tools for weighing and transferring the compound to minimize dust
generation.

o Post-Experiment:

o Following the experimental procedure, decontaminate all surfaces and equipment within
the BSC.

o Securely seal all waste materials.

Disposal Plan

Proper disposal of Zelicapavir waste and contaminated materials is crucial to prevent
environmental release and ensure safety.
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Waste Type Container Disposal Procedure
Autoclave to deactivate the
) Labeled, leak-proof, puncture- o
Solid Waste ) ) antiviral agent, followed by
resistant biohazard bags. o )
incineration.[8]
Chemical disinfection with a
validated disinfectant, followed
o Labeled, sealed, and leak- ) ) )
Liquid Waste ] by disposal in accordance with
proof containers. o
institutional and local
regulations.[8]
Puncture-resistant sharps Autoclave followed by
Sharps

containers.

incineration.[8]

Waste Disposal Pathway for Zelicapavir
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Caption: Waste disposal pathway for Zelicapavir.

Spill and Exposure Response

Immediate and correct response to a spill or exposure is critical.

e Spill Response:
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[e]

Alert: Immediately alert others in the vicinity.

(¢]

Evacuate: Evacuate the immediate area of the spill.

[¢]

Secure: Secure the area and prevent entry.

[¢]

Report: Report the spill to the laboratory supervisor and the institutional safety office.

[e]

Cleanup: Only trained personnel with appropriate PPE should clean up the spill using an
approved spill kit.[8]

e Exposure Response:

o

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.

[e]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

Inhalation: Move the individual to fresh air.

[¢]

[e]

Seek immediate medical attention after any exposure and report the incident to the
laboratory supervisor and institutional safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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